Cas no 1090-65-9 (7-Hydroxy-5-methoxy-2-phenylchroman-4-one)

7-Hydroxy-5-methoxy-2-phenylchroman-4-one structure

1090-65-9 structure

Product Name:7-Hydroxy-5-methoxy-2-phenylchroman-4-one

CAS No:1090-65-9

Molecular Formula:C₁₆H₁₄O₄

Molecular Weight:270.27996

MDL:MFCD01109076

CID:40716

PubChem ID:4053302

7-Hydroxy-5-methoxy-2-phenylchroman-4-one Properties

Names and Identifiers

- 7-Hydroxy-5-methoxy-2-phenylchroman-4-one
- 2,3-Dihydro-7-hydroxy-5-methoxy-2-phenyl-4H-1-benzopyran-4-one
- 7-Hydroxy-5-methoxy-2-phenyl-chroman-4-on
- 7-hydroxy-5-methoxy-2-phenyl-chroman-4-one
- ALPINETIN
- 5-Methoxy-7-hydroxyflavanone
- SCHEMBL1460823
- B2703-091011
- AC-20180
- QQQCWVDPMPFUGF-UHFFFAOYSA-N
- 7-hydroxy-5-methoxy-2-phenyl-2,3-dihydrochromen-4-one
- 7-hydroxy-5-methoxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
- AKOS015914785
- MEGxp0_000549
- CHEMBL427218
- NS00066974
- (2S)-Alpinetin
- CHEBI:192656
- DTXSID30398801
- LMPK12140215
- 1090-65-9
- FT-0630589
- DB-048913
- +Expand
- MDL： MFCD01109076
- InChIKey： QQQCWVDPMPFUGF-UHFFFAOYSA-N
- Inchi： 1S/C16H14O4/c1-19-14-7-11(17)8-15-16(14)12(18)9-13(20-15)10-5-3-2-4-6-10/h2-8,13,17H,9H2,1H3
- SMILES： COC1=C2C(=O)CC(C3=CC=CC=C3)OC2=CC(=C1)O

Computed Properties

Exact Mass: 270.08900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 270.089
Heavy Atom Count: 20
Complexity: 350
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 55.8A^2

Experimental Properties

LogP: 3.10730
PSA: 55.76000
Refractive Index: 1.612
Boiling Point: 494.9ºC at 760 mmHg
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: 188.8ºC
Color/Form: No data avaiable
Density: 1.284 g/cm3

7-Hydroxy-5-methoxy-2-phenylchroman-4-one Security Information

Safety Instruction： H303+H313+H333
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Store at 4 ° C, -4 ° C is better
Signal Word：warning

7-Hydroxy-5-methoxy-2-phenylchroman-4-one Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Hydroxy-5-methoxy-2-phenylchroman-4-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019111217-250mg	7-Hydroxy-5-methoxy-2-phenylchroman-4-one	1090-65-9	95%	250mg	$743.58	2023-09-04
Chemenu	CM162611-1g	7-hydroxy-5-methoxy-2-phenylchroman-4-one	1090-65-9	95%	1g	$1118
PhytoLab	89849-50mg	Alpinetin	1090-65-9	≥ 95.0 %	50mg	€684
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1079651-20mg	7-hydroxy-5-methoxy-2-phenylchroman-4-one	1090-65-9	98%	20mg	￥1796.00
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL89849-10MG	Alpinetin	1090-65-9		10mg	¥4246.22	2023-10-14

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4. Notes

N. Pravdi?,D. Keglevi?,E. D. Andrews,W. E. Harvey,Roger Bolton,A. F. Casy,J. L. Myers,D. W. Mathiwson,W. B. Whalley,J. M. Blatchly,R. Taylor,A. B. A. Jansen,P. J. Stokes,G. W. H. Cheeseman,J. S. Davidson,J. M. Crabtree,P. N. Gates,E. F. Mooney,J. K. Sutherland,D. A. Widdowson,Stang Mongkolsuk,F. M. Dean,G. W. Kirby,H. P. Tiwari,D. J. Machin,D. F. C. Morris,E. L. Short,R. S. Bluck,A. L. Odell,R. W. Olliff,J. Burdon,W. B. Hollyhead,C. R. Patrick,J. A. Salthouse,T. C. Waddington,Shreekrishna M. Gadedar,Anna Marie Kotsen,Elliott Cohen J. Chem. Soc. 1964 4633
5. An overview of chemical constituents from Alpinia species in the last six decades

Xiao-Ni Ma,Chun-Lan Xie,Zi Miao,Quan Yang,Xian-Wen Yang RSC Adv. 2017 7 14114
6. Natural and synthetic flavonoid derivatives as new potential tyrosinase inhibitors: a systematic review

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7. Non-covalent interaction of dietary polyphenols with total plasma proteins of type II diabetes: molecular structure/property–affinity relationships

Jianbo Xiao,Yaru Zhao,Hui Wang,Yongming Yuan,Fan Yang,Chao Zhang,Guoyin Kai Integr. Biol. 2011 3 1087
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Recommended suppliers

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Purity:99.9%

Quantity:200kg

Price($):discuss personally